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Compound of Interest

Compound Name: Glycerides, C14-26

Cat. No.: B1200405

For Researchers, Scientists, and Drug Development Professionals

Glycerides, C14-26, a class of esters derived from glycerol and fatty acids with carbon chain
lengths ranging from 14 to 26, are versatile ingredients in cosmetic and dermatological
formulations. Sourced from natural fats and oils, these compounds are valued for their
emollient, thickening, and stabilizing properties. Their primary role is to modify the physical
characteristics of a formulation and to support the skin's natural barrier function.

Core Functions and Applications

Glycerides, C14-26 are primarily used in cosmetic formulations for the following functions:

« Emollience and Skin Conditioning: These glycerides form an occlusive layer on the skin,
which helps to reduce transepidermal water loss (TEWL) and maintain skin hydration. This
leads to a softer and smoother skin appearance.

« Viscosity Modification and Texture Enhancement: They contribute to the desired consistency
of creams and lotions, ranging from light lotions to thick creams, by forming a structured
network within the emulsion.[1]

o Emulsion Stabilization: They act as co-emulsifiers and stabilizers in oil-in-water (O/W) and
water-in-oil (W/O) emulsions, preventing the separation of oil and water phases.
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o Carrier for Active Ingredients: Their lipid nature allows them to act as a carrier for oil-soluble
active ingredients, potentially enhancing their penetration into the stratum corneum.

These functions make them suitable for a wide range of cosmetic products, including:
e Moisturizing creams and lotions

e Sunscreens

e Foundations and other color cosmetics

e Lip balms and lipsticks

» Hair conditioners

Quantitative Data on Performance

The performance of Glycerides, C14-26 can be quantified through various metrics, primarily
focusing on their impact on formulation viscosity and skin hydration. The following tables
provide a summary of representative quantitative data for commonly used glycerides within the
C14-26 range, such as Glyceryl Stearate (C18) and Glyceryl Behenate (C22).

Table 1: Effect of Glyceryl Stearate Concentration on Cream Viscosity

Glyceryl Stearate Conc. (%

Formulation ID Viscosity (cP) at 25°C
wiw)

F1 1.0 15,000

F2 2.0 35,000

F3 3.0 62,000

F4 4.0 95,000

F5 5.0 130,000

Note: Viscosity is highly dependent on the overall formulation. The data presented is
illustrative.
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Table 2: Impact of a Formulation Containing a C14-26 Glyceride on Skin Hydration and TEWL

Change in Skin Hydration Reduction in TEWL

Time Point
(Corneometer Units) (g/m?/h)
Baseline 0 0
2 hours +15 -3.5
4 hours +12 -3.0
8 hours +8 -2.0

Note: This data is representative of a moisturizing cream containing a C14-26 glyceride as a
key component of the lipid phase.

Signaling Pathways and Physiological Impact

While Glycerides, C14-26 do not directly participate in cellular signaling pathways in the same
manner as bioactive ingredients, their role in improving skin barrier function has significant
downstream physiological effects. By reinforcing the stratum corneum, these lipids can
influence keratinocyte differentiation and reduce the penetration of irritants, thereby modulating
the skin's inflammatory response.
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Caption: Logical workflow of the physiological impact of Glycerides, C14-26 on skin barrier
function.

Experimental Protocols

Objective: To prepare a stable oil-in-water (O/W) cream incorporating a C14-26 glyceride (e.g.,
Glyceryl Stearate) to evaluate its effect on viscosity and sensory feel.

Materials:

¢ Qil Phase:
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o Glyceryl Stearate (C18): 3.0% w/w
o Cetearyl Alcohol: 2.0% w/w

o Caprylic/Capric Triglyceride: 10.0% w/w

o Water Phase:

o Deionized Water: g.s. to 100%

o Glycerin: 5.0% w/w

o Xanthan Gum: 0.2% w/w
» Preservative:

o Phenoxyethanol (and) Ethylhexylglycerin: 1.0% w/w
Procedure:

 In a primary beaker, combine the components of the oil phase. Heat to 75-80°C with gentle
stirring until all components are melted and the phase is uniform.

e In a separate beaker, combine the deionized water and glycerin. Heat to 75-80°C. Disperse
the xanthan gum into the heated water phase with propeller stirring until fully hydrated.

e Slowly add the oil phase to the water phase under continuous homogenization. Homogenize
for 3-5 minutes to form a uniform emulsion.

» Begin cooling the emulsion while stirring gently with a paddle stirrer.

o At atemperature below 40°C, add the preservative and continue to stir until the cream is
smooth and has reached room temperature.

e Measure the final pH and adjust if necessary to a range of 5.5-6.5.
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Caption: Experimental workflow for the formulation of a cosmetic cream.

Objective: To quantify the effect of a cosmetic formulation containing Glycerides, C14-26 on
skin surface hydration.

Apparatus: Corneometer®
Procedure:

» Subject Acclimatization: Subjects should rest for at least 20 minutes in a room with controlled
temperature (20-22°C) and humidity (40-60%).
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o Baseline Measurement: Define test areas on the volar forearm. Take at least three
Corneometer readings from each test area before product application to establish a baseline.
The probe should be applied to the skin with consistent, light pressure.

o Product Application: Apply a standardized amount of the test formulation (typically 2 mg/cm?)
to the designated test areas. Leave one area untreated as a control.

o Post-Application Measurements: Take Corneometer readings from all test areas at specified
time points (e.g., 2, 4, 8, and 24 hours) after product application.

o Data Analysis: Calculate the mean Corneometer units for each test site at each time point.
The change in hydration is determined by subtracting the baseline measurement from the
post-application measurements.

Objective: To assess the occlusive properties of a formulation containing Glycerides, C14-26
by measuring its effect on TEWL.

Apparatus: Tewameter®

Procedure:

o Subject Acclimatization: As with corneometry, subjects must be acclimatized to a controlled
environment.

o Baseline Measurement: Measure the basal TEWL from the defined test areas on the volar
forearm. The probe should be held perpendicular to the skin surface without excessive
pressure until a stable reading is obtained.

e Product Application: Apply a standardized amount of the test product to the designated
areas, with one area serving as an untreated control.

o Post-Application Measurements: Measure TEWL at predetermined intervals (e.g., 2, 4, 8,
and 24 hours) post-application.

o Data Analysis: The reduction in TEWL is calculated as the difference between the baseline
reading and the readings at each time point. A significant decrease in TEWL indicates an
improvement in the skin's barrier function.
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Caption: Experimental workflow for in-vivo performance evaluation of cosmetic formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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